Cas no 88674-11-7 (1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester
• CAS No: 88674-11-7
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 624950
• PubChem ID: 13156967
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester
• methyl 4-formyl-3-phenyl-1H-pyrazole-5-carboxylate
• DTXSID60523003
• 88674-11-7

• Inchi： 1S/C12H10N2O3/c1-17-12(16)11-9(7-15)10(13-14-11)8-5-3-2-4-6-8/h2-7H,1H3,(H,13,14)
• InChI Key： SUTVHQPQUXPNLR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=O)C(C2C=CC=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72Ų